Cas no 1802226-78-3 (PSB-12379)

PSB-12379 structure
PSB-12379 structure
Product Name:PSB-12379
CAS No:1802226-78-3
MF:C18H23N5O9P2
MW:515.3508
CID:3017565
PubChem ID:122207761
Update Time:2024-11-04

PSB-12379 Chemical and Physical Properties

Names and Identifiers

    • PSB-12379
    • N6-benzyl-(alpha,beta)-methylene-ADP
    • [[(2R,3S,4R,5R)-5-[6-(benzylamino)purin-9-yl]-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl]methylphosphonic acid
    • BDBM50546335
    • (1-Deoxy-1-(6-benzylamino-9H-purine-9-yl)-beta-D-ribofuranose-5-O-yl)phosphonylmethylphosphonic acid
    • PSB-12379 disodium
    • Adenosine, N-(phenylmethyl)-, 5'-[hydrogen P-(phosphonomethyl)phosphonate]
    • AKOS040735656
    • CHEMBL4755577
    • HY-100747
    • F85579
    • CS-7892
    • DA-66981
    • 1802226-78-3
    • SCHEMBL23431307
    • Inchi: 1S/C18H23N5O9P2/c24-14-12(7-31-34(29,30)10-33(26,27)28)32-18(15(14)25)23-9-22-13-16(20-8-21-17(13)23)19-6-11-4-2-1-3-5-11/h1-5,8-9,12,14-15,18,24-25H,6-7,10H2,(H,29,30)(H,19,20,21)(H2,26,27,28)/t12-,14-,15-,18-/m1/s1
    • InChI Key: DMBYYIJBPDWQFF-SCFUHWHPSA-N
    • SMILES: P(C([H])([H])P(=O)(O[H])O[H])(=O)(O[H])OC([H])([H])[C@]1([H])[C@]([H])([C@]([H])([C@]([H])(N2C([H])=NC3=C(N=C([H])N=C23)N([H])C([H])([H])C2C([H])=C([H])C([H])=C([H])C=2[H])O1)O[H])O[H]

Computed Properties

  • Exact Mass: 515.09710132g/mol
  • Monoisotopic Mass: 515.09710132g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 6
  • Hydrogen Bond Acceptor Count: 13
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 9
  • Complexity: 785
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2.6
  • Topological Polar Surface Area: 209

PSB-12379 Security Information

  • Storage Condition:Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

PSB-12379 Pricemore >>

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